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Compound of Interest

Compound Name: 4-lodoaniline

Cat. No.: B139537

4-lodoaniline (p-lodoaniline) is an aromatic organic compound with the molecular formula
CeHsIN.[1] It consists of an aniline molecule substituted with an iodine atom at the para (4)
position of the benzene ring.[1] This seemingly simple structure is a cornerstone in modern
synthetic chemistry, serving as a highly versatile intermediate in the production of a wide array
of complex molecules.[1] Its value stems from the unique reactivity conferred by the carbon-
iodine bond and the amino group, making it a pivotal starting material in drug discovery,
materials science, and the manufacturing of specialty chemicals.[1][2]

The iodine atom is an excellent leaving group and provides a reactive site for various
transformations, most notably metal-catalyzed cross-coupling reactions.[1] This allows for the
precise and efficient formation of new carbon-carbon and carbon-heteroatom bonds.[1]
Concurrently, the amino group can be readily functionalized or can influence the electronic
properties of the molecule. This dual functionality makes 4-iodoaniline and its derivatives
invaluable tools for researchers and drug development professionals aiming to construct novel
molecular architectures with tailored properties.

Table 1: Core Properties of 4-lodoaniline
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Property Value

CAS Number 540-37-4[3]

Molecular Formula CeHeIN[3]

Molecular Weight 219.02 g/mol [3]

Appearance Grey to blackish crystalline powder[4]
Melting Point 61-65 °C[1][4]

Solubilit Slightly soluble in water; freely soluble in
olubili
Y alcohol, diethyl ether, and chloroform[1][3]

Synthesis and Core Reactivity

The utility of 4-iodoaniline derivatives begins with the efficient synthesis of the parent
compound and its subsequent reactivity in cornerstone organic reactions.

Experimental Protocol: Synthesis of 4-lodoaniline

A common and reliable method for the laboratory synthesis of 4-iodoaniline involves the direct
iodination of aniline using elemental iodine in the presence of a weak base to neutralize the
hydrogen iodide byproduct.

Objective: To synthesize 4-iodoaniline from aniline.

Materials:

Aniline (1.0 mole)

Sodium bicarbonate (1.8 moles)

Powdered lodine (1.0 mole)

Deionized water

Ethanol (for recrystallization)
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e Sodium bisulfite (optional)
Procedure:

 In alarge beaker, combine aniline (1.0 mole) and sodium bicarbonate (1.8 moles) with 1 L of
water.

e Cool the mixture to approximately 15°C using an ice bath.

o With vigorous mechanical stirring, add powdered iodine (1.0 mole) in small portions over a
period of 30 minutes.

» After the complete addition of iodine, continue stirring for an additional 20-30 minutes until
the color of free iodine has mostly disappeared.

o If the resulting solution remains yellow, add a small amount of sodium bisulfite to decolorize
it.

o Collect the crude 4-iodoaniline, which precipitates as a dark crystalline solid, by vacuum
filtration using a Buchner funnel.

o Press the solid to remove as much water as possible and allow it to air dry.

» Purify the crude product by recrystallization from hot ethanol to yield the final product. The
typical yield is in the range of 75-85%.
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Caption: Experimental workflow for the synthesis of 4-iodoaniline.

Core Reactivity: Palladium-Catalyzed Cross-Coupling
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The C-1 bond in 4-iodoaniline is highly reactive towards oxidative addition to low-valent
transition metal catalysts, particularly palladium(0). This reactivity makes it an ideal substrate
for a variety of powerful cross-coupling reactions used to form C-C, C-N, and C-O bonds.
These reactions are fundamental to modern medicinal chemistry and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b139537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

